Cas no 61539-56-8 (2-Butanone, 4,4,4-trimethoxy-)

• Product Name: 2-Butanone, 4,4,4-trimethoxy-
• CAS No: 61539-56-8
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 475774
• PubChem ID: 12342669
• Update Time: 2025-04-19

2-Butanone, 4,4,4-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4,4,4-trimethoxy-
• 4,4,4-trimethoxybutan-2-one
• SCHEMBL10740178
• DTXSID80492227
• 61539-56-8

• Inchi： 1S/C7H14O4/c1-6(8)5-7(9-2,10-3)11-4/h5H2,1-4H3
• InChI Key： JLQAYDQFPGGMMN-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)=O)(OC)OC

Computed Properties

• Exact Mass: 162.08922
• Monoisotopic Mass: 162.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76